2-Propenoic acid, 2-methyl-, (4-ethenylphenyl)methyl ester
Overview
Description
2-Propenoic acid, 2-methyl-, (4-ethenylphenyl)methyl ester, also known as methyl methacrylate (MMA), is a colorless liquid that is widely used in the manufacturing of various products such as plastics, adhesives, and coatings. MMA is a monomer that can polymerize to form poly(methyl methacrylate) (PMMA), a transparent and rigid polymer that has many applications in the medical, automotive, and construction industries.
Scientific Research Applications
Conformational Studies and NMR Spectroscopy
Research has shown interest in the conformational analysis of structurally related compounds to "2-Propenoic acid, 2-methyl-, (4-ethenylphenyl)methyl ester". For instance, studies utilizing NMR spectroscopy have been conducted to explore the conformations of E-2-phenyl-3(2′-furyl)propenoic acid and its methyl ester in various solvents, providing insights into their molecular interactions and stability in different environments (Forgó, Felfoeldi, & Pálinkó, 2005).
Synthesis and Structural Analysis
Significant efforts have been made in synthesizing and analyzing the structure of related esters and acids. The synthesis of stereoisomeric o-methoxy-substituted 2,3-diphenyl propenoic acids and their methyl esters highlights the versatility of these compounds in synthetic chemistry. The synthesis process involves modified Perkin condensation and provides access to both E and Z isomers, contributing to the field of organic synthesis and structural chemistry (Felfoeldi, Sutyinszky, Nagy, & Pálinkó, 2000).
Material Science and Polymer Chemistry
In material science, the focus on the synthesis of novel polymeric materials from monomers similar to "2-Propenoic acid, 2-methyl-, (4-ethenylphenyl)methyl ester" is evident. Research on hyperbranched aromatic polyimides via polyamic acid methyl ester precursors shows the potential of these monomers in creating new materials with desirable properties for various applications. This approach opens pathways for the development of high-performance, soluble polymers (Yamanaka, Jikei, & Kakimoto, 2000).
Chemopreventive Potential
The exploration of chemopreventive agents derived from similar compounds indicates the biomedical relevance of "2-Propenoic acid, 2-methyl-, (4-ethenylphenyl)methyl ester". A notable study highlights 3-(4'-geranyloxy-3'-methoxyphenyl)-2-trans propenoic acid, a compound with promising biological effects related to cancer prevention and treatment. Such research underscores the potential therapeutic applications of structurally related compounds (Curini, Epifano, Genovese, Marcotullio, & Menghini, 2006).
properties
IUPAC Name |
(4-ethenylphenyl)methyl 2-methylprop-2-enoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14O2/c1-4-11-5-7-12(8-6-11)9-15-13(14)10(2)3/h4-8H,1-2,9H2,3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PTVHJARVSMLXLE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)C(=O)OCC1=CC=C(C=C1)C=C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90564121 |
Source
|
| Record name | (4-Ethenylphenyl)methyl 2-methylprop-2-enoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90564121 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
99413-45-3 |
Source
|
| Record name | (4-Ethenylphenyl)methyl 2-methylprop-2-enoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90564121 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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